![molecular formula C17H28N8O3 B149646 (5-Azido-2-nitrobenzoyl)spermine CAS No. 138109-67-8](/img/structure/B149646.png)
(5-Azido-2-nitrobenzoyl)spermine
Overview
Description
“(5-Azido-2-nitrobenzoyl)spermine” is a chemical compound with the molecular formula C17H28N8O3 . It is not intended for human or veterinary use and is typically used for research purposes.
Synthesis Analysis
The synthesis of compounds related to “this compound” has been reported in several studies. For instance, a study on the synthesis and application of spermine-based amphiphilic poly (β-amino ester)s for siRNA delivery was conducted . Another study reported the synthesis of a novel amphiphilic poly (β-amino ester) based on the polyamine spermine .Scientific Research Applications
Photoreactive Aryl Azide Reagents
- (5-Azido-2-nitrobenzoyl)spermine has been utilized in synthesizing photoreactive aryl azide reagents. These reagents are significant in photoaffinity labeling, particularly for sex hormone-binding studies. The linker lengths in these reagents correspond to varying binding affinities, demonstrating their versatility in biological applications (Mappus et al., 2000).
Radiosensitization in Hypoxic Cells
- Research on this compound derivatives has shown their effectiveness in radiosensitizing hypoxic cells, indicating their potential in enhancing radiotherapy effectiveness. These compounds interact with DNA, suggesting a role in sensitization processes (Murayama et al., 1983).
Photopolymer Synthesis
- This compound has also been applied in the synthesis of photopolymers. The photochemical and thermochemical reactions of polymers with azidonitrobenzoyl groups have been explored, contributing to the field of polymer chemistry (Nishikubo et al., 1981).
DNA Binding Studies
- Spermine binding to DNA, especially GC-rich sequences, has been studied using this compound. This research provides insights into the molecular interactions between spermine and DNA, relevant in genetic research and drug design (Yuki et al., 1996).
Photomodification of Tyrosine Residues
- The compound has been used to study the photomodification of tyrosine residues, which is vital in understanding protein interactions and functions. This research has implications for protein engineering and biochemistry (Mishchenko et al., 2001).
RNA Polymerase II Studies
- It's been used in synthesizing photoanalogues of RNA polymerase II initiation substrates. This research aids in understanding transcription processes at the molecular level, with potential applications in molecular biology and genetics (Popova et al., 2004).
properties
IUPAC Name |
N-[3-[4-(3-aminopropylamino)butylamino]propyl]-5-azido-2-nitrobenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N8O3/c18-7-3-10-20-8-1-2-9-21-11-4-12-22-17(26)15-13-14(23-24-19)5-6-16(15)25(27)28/h5-6,13,20-21H,1-4,7-12,18H2,(H,22,26) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVKKQYNRQFGEAV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N=[N+]=[N-])C(=O)NCCCNCCCCNCCCN)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28N8O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10152903 | |
Record name | (5-Azido-2-nitrobenzoyl)spermine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10152903 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
392.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
120547-02-6 | |
Record name | (5-Azido-2-nitrobenzoyl)spermine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0120547026 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (5-Azido-2-nitrobenzoyl)spermine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10152903 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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